Cas no 874805-07-9 (N'-{3-(4-chlorobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N-(2,2-dimethoxyethyl)ethanediamide)

• Product Name: N'-{3-(4-chlorobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N-(2,2-dimethoxyethyl)ethanediamide
• CAS No: 874805-07-9
• MF: C₁₆H₂₂ClN₃O₇S
• MW: 435.87978219986
• CID: 6284391
• PubChem ID: 18561498
• Update Time: 2025-07-09

N'-{3-(4-chlorobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N-(2,2-dimethoxyethyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-{3-(4-chlorobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N-(2,2-dimethoxyethyl)ethanediamide
• N1-((3-((4-chlorophenyl)sulfonyl)oxazolidin-2-yl)methyl)-N2-(2,2-dimethoxyethyl)oxalamide
• AKOS024614192
• N-[[3-(4-chlorophenyl)sulfonyl-1,3-oxazolidin-2-yl]methyl]-N'-(2,2-dimethoxyethyl)oxamide
• F1843-0390
• N'-{[3-(4-chlorobenzenesulfonyl)-1,3-oxazolidin-2-yl]methyl}-N-(2,2-dimethoxyethyl)ethanediamide
• 874805-07-9
• SR-01000016721
• SR-01000016721-1

• Inchi： 1S/C16H22ClN3O7S/c1-25-14(26-2)10-19-16(22)15(21)18-9-13-20(7-8-27-13)28(23,24)12-5-3-11(17)4-6-12/h3-6,13-14H,7-10H2,1-2H3,(H,18,21)(H,19,22)
• InChI Key： RNORAXIUHYIPFU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(N1CCOC1CNC(C(NCC(OC)OC)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 435.0866989g/mol
• Monoisotopic Mass: 435.0866989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 631
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 132Ų

Additional information on N'-{3-(4-chlorobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N-(2,2-dimethoxyethyl)ethanediamide

N'-{3-(4-chlorobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N-(2,2-dimethoxyethyl)ethanediamide: A Comprehensive Overview

The compound with CAS No. 874805-07-9, known as N'-{3-(4-chlorobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N-(2,2-dimethoxyethyl)ethanediamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a 1,3-oxazolidinone ring system, a sulfonyl group attached to a 4-chlorobenzene moiety, and an ethanediamide functional group. The presence of these functional groups makes this compound versatile and amenable to a wide range of chemical modifications and applications.

Chemical Structure and Synthesis

The synthesis of N'-{3-(4-chlorobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N-(2,2-dimethoxyethyl)ethanediamide involves a series of carefully designed reactions to assemble its intricate structure. The core of the molecule is the 1,3-oxazolidinone ring, which is synthesized through the cyclization of an amino acid derivative. This ring system is then functionalized with a sulfonyl group derived from 4-chlorobenzenesulfonic acid. The ethanediamide group is introduced through a coupling reaction with an appropriate amine derivative. The final product is obtained after extensive purification steps to ensure high purity and stability.

Functional Groups and Their Significance

The sulfonyl group attached to the 4-chlorobenzene ring plays a crucial role in modulating the physical and chemical properties of the compound. Sulfonyl groups are known for their ability to enhance the stability of molecules and improve their solubility in polar solvents. Additionally, the presence of the 4-chloro substituent introduces electronic effects that can influence the reactivity of the molecule in various chemical transformations.

The ethanediamide group at the terminus of the molecule provides a site for further functionalization. This group can act as a linker in bioconjugation reactions or serve as a platform for attaching additional functional groups to tailor the properties of the compound for specific applications.

Applications in Drug Discovery

N'-{3-(4-chlorobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N-(2,2-dimethoxyethyl)ethanediamide has shown promise in drug discovery efforts due to its unique structural features. The oxazolidinone ring system is commonly found in β-lactam antibiotics such as penicillins and cephalosporins. Inspired by this natural scaffold, researchers have explored this compound as a potential lead for developing new classes of antibiotics with enhanced efficacy and reduced resistance.

Recent studies have demonstrated that this compound exhibits moderate inhibitory activity against certain bacterial strains. Further optimization through medicinal chemistry approaches could potentially improve its potency and selectivity against pathogenic microorganisms.

Role in Organic Synthesis

Beyond its potential in drug discovery, this compound serves as a valuable building block in organic synthesis. The oxazolidinone ring system is highly versatile and can be used as a precursor for constructing complex molecules with intricate stereochemistry. The sulfonyl group provides an additional handle for further functionalization or cross-coupling reactions.

Researchers have utilized this compound as an intermediate in the synthesis of bioactive molecules such as kinase inhibitors and protease inhibitors. Its ability to undergo various transformations makes it an attractive starting material for exploring new synthetic pathways.

Environmental Considerations

In addition to its chemical applications, N'-{3-(4-chlorobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N-(2,2-dimethoxyethyl)ethanediamide has been studied for its environmental impact. The sulfonyl group contributes to the stability of the molecule under environmental conditions; however, its persistence in natural systems remains an area of active research.

Preliminary studies suggest that this compound undergoes slow degradation under aerobic conditions due to its stable sulfonamide bonds. Further investigations are required to assess its long-term effects on ecosystems and develop strategies for minimizing its environmental footprint.

Future Directions

The future prospects for N'-{3-(4-chlorobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N-(2,2-dimethoxyethyl)ethanediamide are promising given its diverse applications across multiple disciplines. Ongoing research aims to optimize its properties for specific uses while addressing any potential environmental concerns associated with its production and disposal.

Collaborative efforts between chemists, biologists, and environmental scientists will be essential to unlock the full potential of this compound while ensuring sustainable practices throughout its lifecycle.